Cas no 70588-91-9 (1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 70588-91-9
• MF: C₈H₈ClN₅
• MW: 209.635619163513
• MDL: MFCD02347719
• CID: 2951901
• PubChem ID: 6408845
• Update Time: 2025-05-20

1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-氯哒嗪-3-基)-5-氨基-3-甲基吡唑
• 1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine
• 2-(6-chloropyridazin-3-yl)-5-methylpyrazol-3-amine
• BBL029677
• STK937878
• 3-chloro-6-(3-methyl-5-amino-1-pyrazolyl)-pyridazine
• 1H-Pyrazol-5-amine, 1-(6-chloro-3-pyridazinyl)-3-methyl-
• AKOS000129908
• ALBB-028511
• XKVWBZNDARWWSH-UHFFFAOYSA-N
• MFCD02347719
• Z56766230
• CS-0252516
• VS-09361
• EN300-60632
• SCHEMBL11460928
• G21380
• 70588-91-9

• MDL： MFCD02347719
• Inchi： 1S/C8H8ClN5/c1-5-4-7(10)14(13-5)8-3-2-6(9)11-12-8/h2-4H,10H2,1H3
• InChI Key： XKVWBZNDARWWSH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 209.0468230Da
• Monoisotopic Mass: 209.0468230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine

Chemical Profile of 1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine (CAS No. 70588-91-9)

1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine, identified by its Chemical Abstracts Service registry number CAS No. 70588-91-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the pyrazole and pyridazine chemical classes, which are well-documented for their broad spectrum of pharmacological properties. The presence of both chloro and amine substituents in its molecular structure suggests a high degree of reactivity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine consists of a pyrazole ring linked to a pyridazine moiety, with a methyl group at the 3-position of the pyrazole ring and a chloro substituent at the 6-position of the pyridazine ring. This particular arrangement of functional groups imparts distinct chemical and biological properties, which have been explored in various research studies. The compound’s ability to interact with biological targets is influenced by its electron distribution, solubility characteristics, and steric hindrance, all of which are critical factors in determining its efficacy as a pharmacological agent.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyrazole derivatives, in particular, have been extensively studied due to their role as key intermediates in the synthesis of bioactive molecules. The compound 1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine represents an advanced scaffold that combines the pharmacophoric elements of both pyrazole and pyridazine, offering a promising platform for further medicinal chemistry exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new drugs targeting various diseases. Research has indicated that derivatives of pyrazole and pyridazine can exhibit anti-inflammatory, antimicrobial, anticancer, and anti-diabetic properties. The specific substitution pattern in 1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine may enhance its binding affinity to certain enzymes or receptors involved in these pathways. For instance, studies have suggested that chlorinated pyridazine derivatives can modulate enzyme activity by interfering with key metabolic processes.

The synthesis of 1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and methylation. Advanced techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions may also be employed to introduce additional substituents or modify existing ones. The efficiency of these synthetic protocols is crucial for large-scale production and further derivatization studies.

From a computational chemistry perspective, the molecular properties of 1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine can be modeled using quantum mechanical methods to predict its behavior in biological systems. Techniques such as molecular dynamics simulations and docking studies help researchers understand how this compound interacts with target proteins or nucleic acids at an atomic level. These computational approaches are essential for rational drug design, allowing scientists to optimize the structure for improved pharmacokinetic and pharmacodynamic profiles.

The pharmacological evaluation of 1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-amine has been the focus of several recent investigations. In vitro assays have demonstrated its potential activity against various disease-related targets, including kinases, proteases, and transcription factors. For example, preliminary data suggest that this compound may inhibit the activity of certain kinases involved in cancer progression by binding to their active sites and disrupting normal signaling pathways. Additionally, its interaction with other enzymes could lead to novel therapeutic strategies for inflammatory disorders.

In vivo studies are also crucial for assessing the efficacy and safety of 1-(6-chloropyridazin-3-yl)-3-methyl-1H-pyrazol-5-am ine before it can be considered for clinical development. Animal models provide valuable insights into how the compound behaves in a living organism, including its absorption, distribution, metabolism, excretion (ADME) profiles, and potential side effects. These studies help researchers identify any toxicological concerns early in the development process, ensuring that only compounds with favorable safety profiles proceed to human trials.

The versatility of 1-(6-chloropyridazin -3 -yl ) - 3 -methyl - 1 H -pyrazol - 5 - am ine as a chemical scaffold makes it an attractive candidate for further derivatization. By introducing additional functional groups or modifying existing ones, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, replacing the chloro substituent with another heterocyclic group might enhance its binding affinity or selectivity for a particular biological target. Such modifications are often guided by structure-based drug design principles derived from high-resolution crystal structures or computational models.

The industrial relevance of this compound is underscored by its potential applications in pharmaceutical manufacturing. As drug discovery efforts continue to expand into novel chemical spaces, compounds like 1-(6-chloropyridazin - 3 - yl ) - 3 -methyl - 1 H -pyra zol - 5 - am ine play a critical role in diversifying the portfolio of lead molecules available for development. Their unique structural features offer opportunities to discover drugs with improved efficacy compared to existing therapies while minimizing side effects through better target selectivity.

In conclusion, 1 -( 6 -chloropy ridazin - 3 - yl ) - 3 -m ethyl - 1 H -py ra z ol - 5 - am ine ( CAS No . 70588 .91 .9 ) represents an intriguing compound with significant potential in medicinal chemistry . Its complex molecular architecture , combined with promising preclinical data , positions it as a valuable candidate for further research aimed at developing new therapeutic agents . As scientific understanding advances , continued exploration into this class of heterocyclic compounds will likely yield innovative solutions for treating human diseases.